Cas no 1987412-54-3 (tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate)

• Product Name: tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate
• CAS No: 1987412-54-3
• MF: C₁₂H₁₈F₃NO₂
• MW: 265.27
• CID: 5292715
• Update Time: 2026-03-10

tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate

• Inchi： 1S/C12H18F3NO2/c1-9(2,3)18-8(17)7(16)10-4-11(5-10,6-10)12(13,14)15/h7H,4-6,16H2,1-3H3/t7-,10?,11?/m1/s1
• InChI Key： VEPGRKBSZKOUHZ-CAZGOSDBSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](N)C12CC(C(F)(F)F)(C1)C2

Additional information on tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate

Research Brief on tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate (CAS: 1987412-54-3)

In recent years, the compound tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate (CAS: 1987412-54-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral bicyclic compound, featuring a trifluoromethyl group and an amino acid ester moiety, has shown promising potential as a building block for novel drug candidates. Its unique structural properties, including the rigid bicyclo[1.1.1]pentane scaffold, make it an attractive candidate for modulating protein-protein interactions and improving pharmacokinetic properties.

The synthesis and applications of this compound have been explored in several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate, highlighting its utility in the development of protease inhibitors. The researchers demonstrated that incorporation of this scaffold into peptide mimetics significantly enhanced metabolic stability while maintaining target binding affinity.

Further investigations have focused on the compound's potential in central nervous system (CNS) drug development. The trifluoromethyl group and bicyclic structure contribute to improved blood-brain barrier penetration, as evidenced by recent pharmacokinetic studies. Researchers at several pharmaceutical companies have incorporated this building block into candidates for neurological disorders, with preclinical data showing promising results in animal models of neurodegenerative diseases.

Recent patent filings (2023-2024) reveal growing commercial interest in this chemical entity. At least three major pharmaceutical companies have claimed derivatives of tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate in applications ranging from antiviral therapies to oncology treatments. The compound's versatility stems from its ability to serve as both a conformational constraint element and a pharmacophore in drug design.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that when incorporated into proteolysis-targeting chimeras (PROTACs), the bicyclo[1.1.1]pentane scaffold can enhance molecular recognition properties while maintaining favorable physicochemical characteristics. This application represents a particularly exciting direction for future drug discovery efforts.

From a safety and toxicology perspective, early studies indicate that the compound and its derivatives show favorable profiles in standard assays. The metabolic stability conferred by the bicyclic structure and trifluoromethyl group appears to reduce the formation of reactive metabolites, potentially lowering toxicity risks compared to more traditional aromatic systems.

In conclusion, tert-butyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate (1987412-54-3) represents a valuable addition to the medicinal chemist's toolbox. Its unique combination of structural features, synthetic accessibility, and promising biological properties position it as a key intermediate for next-generation therapeutics. Continued research into its applications across various therapeutic areas is expected to yield significant advancements in drug discovery and development.